Cas no 2028793-70-4 (tert-butyl N-{2-amino-1-5-(methoxymethyl)furan-2-ylethyl}carbamate)

• Product Name: tert-butyl N-{2-amino-1-5-(methoxymethyl)furan-2-ylethyl}carbamate
• CAS No: 2028793-70-4
• MF: C₁₃H₂₂N₂O₄
• MW: 270.324783802032
• CID: 6580392
• PubChem ID: 165658830
• Update Time: 2025-06-12

tert-butyl N-{2-amino-1-5-(methoxymethyl)furan-2-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-1-5-(methoxymethyl)furan-2-ylethyl}carbamate
• EN300-1899357
• tert-butyl N-{2-amino-1-[5-(methoxymethyl)furan-2-yl]ethyl}carbamate
• 2028793-70-4

• Inchi： 1S/C13H22N2O4/c1-13(2,3)19-12(16)15-10(7-14)11-6-5-9(18-11)8-17-4/h5-6,10H,7-8,14H2,1-4H3,(H,15,16)
• InChI Key： YEQKTHGXUNHJLM-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)C1=CC=C(COC)O1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 270.15795719g/mol
• Monoisotopic Mass: 270.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 86.7Ų

Additional information on tert-butyl N-{2-amino-1-5-(methoxymethyl)furan-2-ylethyl}carbamate

Introduction to Tert-butyl N-{2-amino-1-5-(methoxymethyl)furan-2-ylethyl}carbamate (CAS No. 2028793-70-4)

Tert-butyl N-{2-amino-1-5-(methoxymethyl)furan-2-ylethyl}carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2028793-70-4, this compound represents a novel structure that combines a furan moiety with an aminoethyl side chain, further functionalized by a methoxymethyl group. The presence of a tert-butyl carbamate group enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The structural features of tert-butyl N-{2-amino-1-5-(methoxymethyl)furan-2-ylethyl}carbamate position it as a versatile building block for the synthesis of more complex molecules. The furan ring is a common pharmacophore in medicinal chemistry, known for its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The aminoethyl side chain introduces basicity, which can be exploited for interactions with acidic residues in proteins or enzymes. Additionally, the methoxymethyl group provides further functionalization potential, allowing for modifications such as etherification or further derivatization.

In recent years, there has been growing interest in compounds containing the furan scaffold due to their broad spectrum of biological activities. Studies have demonstrated that furan derivatives exhibit properties ranging from antimicrobial to anti-inflammatory effects. For instance, researchers have explored the use of furan-based compounds in the development of novel antibiotics and antiviral agents. The structural motif of tert-butyl N-{2-amino-1-5-(methoxymethyl)furan-2-ylethyl}carbamate aligns well with these trends, offering a promising candidate for further investigation.

The tert-butyl carbamate group in this compound serves multiple purposes. It not only enhances the compound's solubility in organic solvents but also provides a site for selective chemical reactions, such as hydrolysis or transesterification. These properties make it an attractive choice for synthetic chemists working on complex molecule assembly. Moreover, the stability imparted by the tert-butyl group ensures that the compound remains intact under various reaction conditions, facilitating its use in multi-step synthetic pathways.

Current research in pharmaceutical chemistry emphasizes the importance of designing molecules with precise structural features to optimize their biological activity. The combination of a furan ring, an aminoethyl side chain, and a methoxymethyl group, all within the framework of a tert-butyl carbamate, makes tert-butyl N-{2-amino-1-5-(methoxymethyl)furan-2-ylethyl}carbamate a compelling subject for study. Investigations are ongoing to explore its potential applications in drug discovery, particularly in the development of small-molecule inhibitors targeting specific biological pathways.

One notable area of interest is the use of furan derivatives as modulators of enzyme activity. Enzymes play crucial roles in numerous biological processes, and their inhibition or activation can lead to therapeutic benefits. The structural flexibility of tert-butyl N-{2-amino-1-5-(methoxymethyl)furan-2-ylethyl}carbamate allows it to interact with enzyme active sites through various non-covalent interactions. This capability has been leveraged in high-throughput screening campaigns to identify novel enzyme inhibitors with potential therapeutic applications.

Another exciting aspect is the exploration of this compound as a precursor for more complex drug candidates. By modifying specific functional groups within its structure, researchers can generate derivatives with enhanced pharmacological properties. For example, replacing the methoxymethyl group with another moiety could alter its metabolic stability or target specificity. Such modifications are essential for optimizing drug candidates for clinical use.

The synthesis of tert-butyl N-{2-amino-1-5-(methoxymethyl)furan-2-ylethyl}carbamate presents both challenges and opportunities for synthetic chemists. The need for precise regioselectivity during functionalization requires careful optimization of reaction conditions. However, advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one efficiently and scalable manner.

In conclusion, tert-butyl N-{2-amino-1-5-(methoxymethyl)furan-2-ylethyl}carbamate (CAS No. 2028793-70-4) is a structurally interesting compound with significant potential in pharmaceutical research and drug development. Its unique combination of functional groups makes it a valuable intermediate for synthesizing more complex molecules with diverse biological activities. As research continues to uncover new applications for furan-based compounds, this compound is poised to play an important role in future therapeutic advancements.